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Compound of Interest

Compound Name: Bornyl isovalerate

CAS No.: 76-50-6

Cat. No.: B1211727

Get Quote

Executive Summary & Operational Context[1][2][3]
Bornyl isovalerate (CAS: 76-50-6) is a bicyclic monoterpenoid ester commonly used in

fragrance formulation and pharmacological research.[1][2] While it exhibits lower acute toxicity

compared to volatile organic solvents, its disposal requires strict adherence to environmental

protocols due to its chronic aquatic toxicity and combustibility.[1][2]

Critical Operational Insight: Unlike low-molecular-weight esters (e.g., ethyl acetate), bornyl
isovalerate has a high flash point (>100°C).[1][2] Consequently, it does not classify as a D001

Ignitable Hazardous Waste under US RCRA standards (40 CFR § 261.21).[1][2] However,

"Best Management Practice" (BMP) in pharmaceutical and research settings dictates it be

managed as Non-Halogenated Organic Waste to ensure complete thermal destruction and

prevent environmental release.[1][2]

Chemical Profile & Waste Characterization[1][2]
Effective disposal begins with understanding the physicochemical properties that dictate the

waste stream.[1][2]
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Parameter Value Operational Implication

CAS Number 76-50-6
Unique identifier for waste

labeling.[1][2]

Flash Point
~110°C - 117°C (230°F -

243°F)

Combustible (Class IIIB). Not a

D001 Flammable waste, but

compatible with fuel blending.

[1][2]

Water Solubility Insoluble (< 1 mg/L)

Do NOT dispose via sink. Will

form biphasic layers in

aqueous streams, damaging

oil/water separators.[1][2]

Specific Gravity 0.944 – 0.947

Floats on water.[1][2][3][4]

Difficult to capture if released

into waterways.[1][2]

GHS Hazards Aquatic Chronic 2; Skin Irrit. 2
Requires "Environmentally

Hazardous" labeling.[1][2]

Regulatory Classification Logic (The "Why")
To ensure compliance and safety, you must classify the waste correctly before selecting a

container.[1][2]

RCRA Status (USA)[1][2]
Listed Waste: Bornyl isovalerate is not P-listed (acutely hazardous) or U-listed (toxic

commercial chemical).[1][2]

Characteristic Waste:

Ignitability (D001):Negative. Flash point is >60°C.[1][2][5]

Corrosivity (D002):Negative. pH is neutral.[1][2]

Reactivity (D003):Negative. Stable under normal conditions.[1][2]
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Strategic Disposal Decision
Although it may technically qualify as "Non-Regulated Chemical Waste" in some jurisdictions,

you must treat it as Regulated Chemical Waste for the following reasons:

Ecological Impact: It is toxic to aquatic life with long-lasting effects.[1][2][6] Municipal

wastewater treatment plants cannot effectively biodegrade complex terpenes, leading to

discharge violations.[1][2]

Fuel Blending Efficiency: Its high calorific value makes it an excellent candidate for fuel

blending (incineration with energy recovery), which is the preferred disposal method for

organic labs.[1][2]

Step-by-Step Disposal Protocol
Phase 1: Segregation
Goal: Prevent cross-contamination that could elevate disposal costs or create safety hazards.

[1][2]

Select the Stream: Segregate into the Non-Halogenated Organic Solvent stream.

Permitted Mixtures: Alcohols (Ethanol, Methanol), Acetone, Hexane, Toluene.[1][2]

Prohibited Mixtures: Halogenated solvents (DCM, Chloroform), Strong Oxidizers (Nitric

Acid, Peroxides), Aqueous waste.[1][2]

Verify pH: Ensure the waste stream remains between pH 5–9.[1][2] Esters can hydrolyze in

highly acidic or basic conditions, potentially altering the waste profile.[1][2]

Phase 2: Container Selection & Packaging
Goal: Containment integrity.

Material: Use HDPE (High-Density Polyethylene) or Glass (Amber preferred to prevent UV

degradation).[1][2]

Avoid: LDPE or non-fluorinated plastics for long-term storage of concentrated terpenes, as

softening may occur.[1][2]
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Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1][2]

Phase 3: Labeling
Goal: Clear hazard communication for downstream handlers.

Primary Label: "Hazardous Waste" or "Chemical Waste" (depending on local policy).[1][2]

Constituents: Explicitly list "Bornyl Isovalerate" and estimated percentage (e.g., "Bornyl
Isovalerate 5% in Ethanol").

Hazard Checkbox: Mark "Toxic" (due to aquatic toxicity) and "Irritant."[1][2]

Decision Logic Workflow
The following diagram illustrates the decision-making process for disposing of Bornyl
isovalerate, ensuring no steps are missed.
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Waste Generation:
Bornyl Isovalerate

Is it mixed with
Halogenated Solvents?

Is it mixed with
Aqueous Solutions?

No

Stream A:
Halogenated Organic Waste

(Incineration)

Yes (e.g., mixed with DCM)

Stream B:
Non-Halogenated Organic Waste

(Fuel Blending)

No (Pure or Solvent Mix)

Stream C:
Aqueous Chemical Waste

(Treatment)

Yes (>50% Water)

Container:
HDPE or Glass

(Vented Cap recommended)

Labeling:
1. Name: Bornyl Isovalerate

2. Hazard: Irritant / Aquatic Tox

Transfer to EHS/Disposal Facility

Click to download full resolution via product page

Figure 1: Decision logic for assigning Bornyl isovalerate to the correct waste stream based on

mixture composition.
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Spill Management Contingency
In the event of a spill, immediate containment is necessary to prevent the substance from

reaching drains.[1][2]

Isolate: Evacuate the immediate area if the spill is large (>1 Liter).[1][2] Ensure adequate

ventilation.[1][2][5][7]

PPE: Wear Nitrile gloves (splash protection) and safety goggles.[1][2]

Contain:

Do NOT use water. Water will spread the hydrophobic ester.[1][2]

Use Inert Absorbents: Apply vermiculite, dry sand, or clay-based absorbent pads.[1][2]

Clean Up: Scoop absorbed material into a wide-mouth jar or heavy-duty polyethylene bag.[1]

[2]

Disposal: Label the debris as "Debris contaminated with Bornyl Isovalerate" and process as

solid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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